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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

An In-depth Technical Guide to Disperse Blue 85
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and applications of Disperse Blue 85, a significant

monoazo dye. The information is tailored for researchers, scientists, and professionals in drug

development and related fields, with a focus on delivering precise data and methodologies.

Chemical Identity and Structure
Disperse Blue 85, identified by the CAS Registry Number 12222-83-2, is a single azo class

dye.[1] Its chemical name is 2-[[4-[(2-chloro-4,6-dinitrophenyl)azo]-1-

naphthalenyl]amino]ethanol. The fundamental structure consists of a substituted azobenzene

core, which is characteristic of many disperse dyes.

Molecular Structure:

The structural formula of Disperse Blue 85 is presented below, illustrating the arrangement of

its constituent atoms and functional groups.

A visual representation of the chemical structure would be placed here in a full whitepaper.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Blue 85 is provided in the table

below. These properties are crucial for understanding its behavior in various applications,
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particularly in dyeing processes and for assessing its environmental fate. It is important to note

that some of the available data are calculated values.

Property Value Source

Molecular Formula C₁₈H₁₄ClN₅O₅ [1][2][3]

Molecular Weight 415.79 g/mol [1][2][4]

CAS Registry Number 12222-83-2 [1][2]

Appearance Dark blue powder [1]

Boiling Point
677.656 °C at 760 mmHg

(Calculated)
[2][4]

Flash Point 363.633 °C (Calculated) [2][4]

Density 1.551 g/cm³ (Calculated) [2][4]

Water Solubility Insoluble in water [1]

Synthesis Protocol
The manufacturing of Disperse Blue 85 involves a two-step diazotization and coupling

reaction. A detailed experimental protocol, based on the described manufacturing methods, is

outlined below.

Experimental Protocol: Synthesis of Disperse Blue 85

Materials:

2,4-Dinitro-6-chloroaniline

N-hydroxyethyl-1-naphthylamine

Sodium nitrite

Hydrochloric acid

Ice
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Suitable solvent (e.g., water)

Methodology:

Diazotization: a. Dissolve a molar equivalent of 2,4-Dinitro-6-chloroaniline in a suitable

volume of concentrated hydrochloric acid, cooled in an ice bath to 0-5 °C. b. Slowly add a

molar equivalent of a pre-cooled aqueous solution of sodium nitrite to the amine solution

while maintaining the temperature between 0-5 °C with constant stirring. c. Continue stirring

for an additional 30 minutes to ensure the complete formation of the diazonium salt.

Coupling Reaction: a. In a separate vessel, dissolve a molar equivalent of N-hydroxyethyl-1-

naphthylamine in a suitable solvent. b. Slowly add the freshly prepared diazonium salt

solution to the coupling component solution with vigorous stirring. c. Maintain the reaction

mixture at a low temperature (0-5 °C) to facilitate the coupling reaction. d. The completion of

the reaction is indicated by the formation of a colored precipitate, which is Disperse Blue 85.

Isolation and Purification: a. Filter the precipitated dye from the reaction mixture. b. Wash the

filter cake with cold water to remove any unreacted starting materials and byproducts. c. Dry

the purified Disperse Blue 85 dye in a vacuum oven at an appropriate temperature.

This synthesis process is a standard method for producing azo dyes and is depicted in the

workflow diagram below.

Diazotization

Coupling

2,4-Dinitro-6-chloroaniline
Diazonium SaltReacts with

NaNO₂ / HCl
0-5 °C

Disperse Blue 85

Couples with

N-hydroxyethyl-1-naphthylamine
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Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Blue 85.

Applications and Properties
Disperse Blue 85 is primarily utilized for dyeing polyester and its blended fabrics.[1] It imparts

a red-light navy blue color to the fabric.[1] The dye is suitable for high-pressure and high-

temperature melt dyeing methods.[1] A key characteristic of disperse dyes like Disperse Blue
85 is their insolubility in water, which necessitates their application as a fine dispersion.[1]

Toxicological and Environmental Considerations
While specific toxicological data for Disperse Blue 85 is not extensively detailed in the

provided search results, disperse dyes as a class can present environmental challenges due to

their low water solubility and potential for bioaccumulation. The release of dye effluents from

textile manufacturing processes is a source of water pollution. Some disperse dyes have been

identified as potential allergens, causing contact dermatitis in sensitive individuals. Therefore,

proper handling and wastewater treatment are crucial in industrial settings where Disperse
Blue 85 is used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198607#disperse-blue-85-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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